Valeraldehyde

• CAS No.: 110-62-3
• Product Name: Valeraldehyde
• Molecular Formula: C5H10O; CH3(CH2)3CHO; C5H10O
• Molecular Weight: 86.13 g/mol
• IUPAC Name: pentanal
• Standard InChI: InChI=1S/C5H10O/c1-2-3-4-5-6/h5H,2-4H2,1H3
• Standard InChIKey: HGBOYTHUEUWSSQ-UHFFFAOYSA-N
• SMILES: CCCCC=O
• Canonical SMILES: CCCCC=O
• Boiling Point: 216 to 217 °F at 760 mm Hg (NTP, 1992); 103 °C; 103.0 °C; 217°F
• Colorform: Liquid; Colorless liquid
• Density: 0.811 at 68 °F (USCG, 1999); d204 0.81; 0.8095 g/cu cm at 20 °C; Relative density (water = 1): 0.8; 0.805-0.809; 0.811; 0.81
• Flash Point: 53.6 °F (NTP, 1992); 53.6 °F (Closed cup); 54 °F (12 °C) open cup; 12 °C o.c.; 53.6°F; 54°F
• Melting Point: -132.7 °F (NTP, 1992); -91.5 °C; Fp -92 °; -92°C; -91 °C; -132.7°F; -133°F
• Physical Description: Valeraldehyde appears as a colorless liquid. Slightly soluble in water and less dense than water. Flash point 54°F. Vapors heavier than air. Used to make artificial flavorings and rubber.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; colourless to pale yellow liquid; Colorless liquid with a strong, acrid, pungent odor.
• Description: Pentanal is a saturated fatty aldehyde composed from five carbons in a straight chain. It has a role as a plant metabolite.; Pentanal is a solid. This compound belongs to the polyamines. These are compounds containing more than one amine group. This drug targets the protein cAMP-dependent protein kinase catalytic subunit alpha.; , also known as N-valeraldehyde or amyl aldehyde, belongs to the class of organic compounds known as alpha-hydrogen aldehydes. These are aldehydes with the general formula HC(H)(R)C(=O)H, where R is an organyl group. Thus, is considered to be a fatty aldehyde lipid molecule. exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the cytoplasm. can be converted into 2-deoxypentose. is an almond, berry, and bready tasting compound that can be found in a number of food items such as spearmint, crustaceans, pomes, and sweet bay. This makes a potential biomarker for the consumption of these food products.
• Solubility: less than 1 mg/mL at 68° F (NTP, 1992); 11700 mg/L (at 25 °C); 0.14 M; 11.7 mg/mL at 25 °C; Soluble in ethanol, ethyl ether; SOL IN PROPYLENE GLYCOL; OILS; 1.35% in water; In water, 1.17X10+4 mg/L at 20 °C; Solubility in water, g/100ml at 20 °C: 1.4 (moderate); 1 ml in 1 ml 95% alcohol (in ethanol); Slight
• Synonyms: Pentanal; NSC 35404; Pentylaldehyde; Valeral; Valeric Acid Aldehyde; Valeric Aldehyde; n-Pentanal; n-Valeraldehyde
• Vapor Density: 3 (NTP, 1992) (Relative to Air); 3.0 (Air = 1); Relative vapor density (air = 1): 3; 3
• Vapor Pressure: 50 mm Hg at 77 °F (NTP, 1992); 26.00 mmHg; 26 mm Hg at 20 °C; Vapor pressure, kPa at 20 °C: 3.4; 50 mmHg at 77°F; 26 mmHg
• PubChem Compound: 8063
• Last Modified: Nov 11 2021